5-Phenyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene

• CAS No.: 80636-41-5
• Molecular Formula: C15H12O
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 5-phenyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
• InChI: InChI=1S/C15H12O/c1-2-5-10(6-3-1)11-7-4-8-12-13(11)9-14-15(12)16-14/h1-8,14-15H,9H2
• InChI Key: POJWDSXMMWGVOG-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(O2)C3=CC=CC(=C31)C4=CC=CC=C4

Description

5-Phenyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene is a useful research compound. Its molecular formula is C15H12O and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 47.5 g (0.234 mole) of m-chloroperbenzoic acid (85% purity) in 390 ml of chloroform was cooled to 0° C. To this was added dropwise a solution of 45 g (0.234 mole) of 7-phenyl-1H-indene (which may be prepared as in Example 1G) in 110 ml of chloroform. After complete addition, the mixture was stirred for 21/2 hours, then was allowed to stand for 21 hours at 0° C. With the temperature in the range of 0°-5° C., 100 ml of a 10% aqueous solution of sodium hydroxide, then 50 ml of a 10% aqueous solution of sodium sulfate, were added dropwise with stirring. After complete addition the two-phase mixture was stirred for 30 minutes. The organic phase was separated, washed first with a dilute aqueous solution of sodium bicarbonate, then with water, dried over anhydrous sodium sulfate, and filtered. The filtrate was concentrated under reduced pressure to give 47.7 g of 1,2-epoxy-4-phenyindane as a pale yellow oil, 97% purity by gas chromatographic analysis.